Cas no 124-05-0 (Carbonochloridic acid,C,C'-1,2-ethanediyl ester)
Carbonochloridic acid, C,C'-1,2-ethanediyl ester (CAS 110-49-6), is a reactive chlorinating agent commonly used in organic synthesis. This compound features a bifunctional structure with two chlorocarbonyl groups linked by an ethylene bridge, enabling efficient crosslinking or acylation reactions. Its high reactivity makes it valuable for introducing carbonyl chloride functionalities into target molecules, particularly in polymer and pharmaceutical intermediates. The ethylene spacer enhances stability while maintaining reactivity, offering controlled selectivity in multi-step syntheses. Proper handling under inert conditions is essential due to its moisture sensitivity. Applications include specialty chemical manufacturing and fine chemical synthesis, where precise functionalization is required.
124-05-0 structure
Product Name:Carbonochloridic acid,C,C'-1,2-ethanediyl ester
CAS No:124-05-0
MF:C4H4Cl2O4
MW:186.97815990448
CID:161713
PubChem ID:24883926
Update Time:2025-10-29
Carbonochloridic acid,C,C'-1,2-ethanediyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid,C,C'-1,2-ethanediyl ester
- ETHYLENEBIS(CHLOROFORMATE) PURISS 98
- 1,2-Bis-chlorcarbonyloxy-aethan
- 2,5-Dioxy-adipoylchlorid
- Aethylen-bis-chlorformiat
- Aethylenglykol-bis-chlorformiat
- Aethylenglykol-O.O-dicarbonsaeure-dichlorid
- Carbonochloride acid,1,2-ethanediyl ester
- EINECS 204-674-9
- Ethylene chloroformate
- Ethylene glycol,bischloroformate
- Ethylenebis(chloroforMate)
- chloro-formicaciethyleneester
- ethyleneglycoldi(chloroformate)
- 1,2-bis((chlorocarbonyl)oxy)ethane
- Bis(chloroformic acid)ethylene ester
- carbonochloridicacid,1,2-ethanediylester
- ethylenechloroformate
- ETHYLENEBIS(CHLOROFORMATE) PURISS 98
- ETHYLENEBIS(CHLOROFORMATE), PURISS, 98%
- carbonochlorideacid,1,2-ethanediylester
- Ethane-1,2-diyl dichlorocarbonate
- UNII-3Y32KW65WT
- F21013
- AKOS015912729
- DTXCID3030183
- 124-05-0
- NCGC00357247-01
- Ethylenebis (chloroformate)
- MFCD00126859
- DTXSID2051631
- CAS-124-05-0
- Tox21_304040
- Ethylene bis(chloroformate)
- SCHEMBL997657
- Ethylene glycol, bischloroformate
- J-005035
- Ethylenebis(chloroformate), 98%
- GEO-03220
- Ethylene glycol di(chloroformate)
- FORMIC ACID, CHLORO-, ETHYLENE ESTER
- Carbonochloridic acid, 1,2-ethanediyl ester
- Carbonochloride acid, 1,2-ethanediyl ester
- CHEMBL3559948
- NS00020467
- 3Y32KW65WT
- ethylene dichloroformate
- C,C'-1,2-ETHANEDIYL DICARBONOCHLORIDATE
- 2-carbonochloridoyloxyethyl carbonochloridate
- Ethane-1,2-diyldichlorocarbonate
- Carbonochloridic acid, C,C'-1,2-ethanediyl ester
- AI3-26268
- BRN 1707046
- ETHYLENE BIS CHLOROFORMATE
- FMACOGSACRRIMK-UHFFFAOYSA-N
-
- MDL： MFCD00126859
- Inchi： 1S/C4H4Cl2O4/c5-3(7)9-1-2-10-4(6)8/h1-2H2
- InChI Key： FMACOGSACRRIMK-UHFFFAOYSA-N
- SMILES： ClC(=O)OCCOC(=O)Cl
Computed Properties
- Exact Mass: 185.94900
- Monoisotopic Mass: 185.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.436 g/mL at 25 °C(lit.)
1.4364 g/mL at 25 °C - Boiling Point: 53-55 °C/0.3 mmHg(lit.)
53-55 °C/0.3 mmHg - Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.436(lit.)
n20/D 1.4500 - PSA: 52.60000
- LogP: 1.73720
- Solubility: Not determined
Carbonochloridic acid,C,C'-1,2-ethanediyl ester Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3265 8/PG 3
- WGK Germany：3
- Hazard Category Code： 22-34
- Safety Instruction： 26-36/37/39-45
- RTECS：LQ6000000
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R22; R34
Carbonochloridic acid,C,C'-1,2-ethanediyl ester Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Carbonochloridic acid,C,C'-1,2-ethanediyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 653071-5G |
Carbonochloridic acid,C,C'-1,2-ethanediyl ester |
124-05-0 | 98% | 5G |
￥1275.92 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 653071-25G |
Carbonochloridic acid,C,C'-1,2-ethanediyl ester |
124-05-0 | 25g |
¥6209.02 | 2023-12-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-235089-25 g |
Ethylenebis(chloroformate), |
124-05-0 | 25g |
￥2,256.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-235089-25g |
Ethylenebis(chloroformate), |
124-05-0 | 25g |
￥2256.00 | 2023-09-05 |
Carbonochloridic acid,C,C'-1,2-ethanediyl ester Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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